Cas no 137987-84-9 (1-(2,4-dihydroxyphenyl)-2-(4-methylphenoxy)ethanone)
137987-84-9 structure
Product Name:1-(2,4-dihydroxyphenyl)-2-(4-methylphenoxy)ethanone
CAS No:137987-84-9
MF:C15H14O4
MW:258.269264698029
CID:1247566
PubChem ID:899158
Update Time:2025-04-20
1-(2,4-dihydroxyphenyl)-2-(4-methylphenoxy)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,4-dihydroxyphenyl)-2-(4-methylphenoxy)ethanone
- ethanone, 1-(2,4-dihydroxyphenyl)-2-(4-methylphenoxy)-
- 137987-84-9
- SCHEMBL17119935
- AKOS002710381
- SR-01000268631
- BRN 5436249
- SR-01000268631-1
- DTXSID40160410
-
- Inchi: 1S/C15H14O4/c1-10-2-5-12(6-3-10)19-9-15(18)13-7-4-11(16)8-14(13)17/h2-8,16-17H,9H2,1H3
- InChI Key: SLYZDIYAPIHHEX-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C)=CC=1)CC(C1C=CC(=CC=1O)O)=O
Computed Properties
- Exact Mass: 258.08922
- Monoisotopic Mass: 258.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- PSA: 66.76
1-(2,4-dihydroxyphenyl)-2-(4-methylphenoxy)ethanone Related Literature
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
137987-84-9 (1-(2,4-dihydroxyphenyl)-2-(4-methylphenoxy)ethanone) Related Products
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